methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride

• IUPAC Name: methyl 3-amino-3-(4-methoxynaphthalen-1-yl)propanoate;hydrochloride
• InChI: InChI=1S/C15H17NO3.ClH/c1-18-14-8-7-11(13(16)9-15(17)19-2)10-5-3-4-6-12(10)14;/h3-8,13H,9,16H2,1-2H3;1H
• InChI Key: RZPBHBYSNBUYJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(CC(=O)OC)N.Cl
• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol

Description

Methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is a derivative of amino acid proline and is commonly used as a building block for the synthesis of various bioactive molecules.

Mechanism of Action

The exact mechanism of action of methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to have potential anticancer activity by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride in lab experiments is its versatility. This compound can be used as a building block for the synthesis of various bioactive molecules, making it a valuable tool for drug discovery and development. However, one of the main limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride. One potential area of research is the development of new therapeutic agents for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential area of research is the study of the mechanism of action of this compound, which could lead to the development of new drugs and therapies. Additionally, the use of this compound in the synthesis of new bioactive molecules could lead to the discovery of new drugs and therapies for a variety of diseases.

Scientific Research Applications

Methyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride has been extensively studied for its potential applications in various fields. It is commonly used as a building block for the synthesis of various bioactive molecules, including drugs, peptides, and natural products. This compound has also been studied for its potential use in the development of new therapeutic agents for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.